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Compound of Interest

Compound Name: WRR-483

Cat. No.: B1684167 Get Quote

WRR-483 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of WRR-483, a potent, irreversible

cysteine protease inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is WRR-483 and what are its basic chemical properties?

WRR-483 is a small molecule and an analog of K11777, known for its inhibitory activity against

cysteine proteases like cruzain, the major cysteine protease of Trypanosoma cruzi.[1][2][3] It

functions by covalently binding to the active site cysteine of the protease.[2]

Key Chemical Properties of WRR-483

Property Value

Chemical Formula C₂₉H₄₁N₇O₄S

Molecular Weight 583.75 g/mol

CAS Number 1076088-50-0

Q2: I am having trouble dissolving WRR-483. What is the recommended solvent?
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Based on published research, Dimethyl Sulfoxide (DMSO) is the recommended solvent for

preparing stock solutions of WRR-483.[1] A concentration of 20 mM in DMSO has been

successfully used in experimental settings.

Q3: Is there any quantitative solubility data available for WRR-483?

Currently, specific quantitative solubility data for WRR-483 in various solvents is not readily

available in public literature. However, for its close structural analog, K11777, the solubility in

DMSO is reported to be 2 mg/mL.[4] This can serve as a useful reference point.

Solubility Data Summary

Compound Solvent Solubility

WRR-483 DMSO 20 mM (qualitative)[1]

K11777 (analog) DMSO 2 mg/mL (quantitative)[4]

Q4: My WRR-483 is not dissolving completely in DMSO, even at a 20 mM concentration. What

can I do?

If you are experiencing difficulty dissolving WRR-483 in DMSO, consider the following

troubleshooting steps:

Gentle Warming: Warm the solution gently in a water bath (not exceeding 37°C) to aid

dissolution.

Vortexing/Sonication: Agitate the solution by vortexing or using an ultrasonic bath to break up

any precipitate.

Fresh Solvent: Ensure you are using high-purity, anhydrous DMSO, as the presence of water

can affect solubility.

Q5: Can I use other solvents to dissolve WRR-483?

While DMSO is the recommended solvent, the synthesis of WRR-483 involves solvents such

as dichloromethane (CH₂Cl₂), methanol (MeOH), and dimethylformamide (DMF).[5] However,
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its solubility in these solvents for the purpose of creating stock solutions for biological assays

has not been formally reported. It is advisable to perform small-scale solubility tests before

preparing a large stock solution in an alternative solvent.

Q6: How should I store my WRR-483 stock solution?

For long-term storage, it is recommended to store the DMSO stock solution of WRR-483 at

-20°C or -80°C.[2] Aliquoting the stock solution into smaller, single-use volumes is advisable to

avoid repeated freeze-thaw cycles, which can degrade the compound.

Experimental Protocols
Protocol for Preparing a 20 mM Stock Solution of WRR-483 in DMSO

Materials:

WRR-483 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Optional: Water bath or sonicator

Procedure:

Calculate the required mass of WRR-483:

The molecular weight of WRR-483 is 583.75 g/mol .

To prepare a 20 mM stock solution, you will need 0.020 moles per liter.

For 1 mL (0.001 L) of a 20 mM solution, the required mass is: 0.020 mol/L * 0.001 L *

583.75 g/mol = 0.011675 g = 11.675 mg
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Weigh the WRR-483 powder:

Carefully weigh out the calculated mass of WRR-483 powder and place it in a sterile

microcentrifuge tube.

Add DMSO:

Add the desired volume of anhydrous DMSO to the tube containing the WRR-483 powder.

For the example above, this would be 1 mL.

Dissolve the compound:

Vortex the solution vigorously for 1-2 minutes.

If the compound does not fully dissolve, gently warm the solution in a water bath at a

temperature not exceeding 37°C for a few minutes, followed by vortexing.

Alternatively, place the tube in an ultrasonic bath for short bursts until the solution is clear.

Storage:

Once the WRR-483 is completely dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile tubes.

Store the aliquots at -20°C or -80°C for long-term storage.

Visualizations
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Caption: Experimental workflow for solubilizing WRR-483.
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Caption: Mechanism of action of WRR-483 on cruzain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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